molecular formula C17H20N2 B8621886 1-Biphenyl-2-ylmethyl-piperazine

1-Biphenyl-2-ylmethyl-piperazine

Cat. No.: B8621886
M. Wt: 252.35 g/mol
InChI Key: TYZUZOOKSBLDJM-UHFFFAOYSA-N
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Description

1-Biphenyl-2-ylmethyl-piperazine is a useful research compound. Its molecular formula is C17H20N2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H20N2

Molecular Weight

252.35 g/mol

IUPAC Name

1-[(2-phenylphenyl)methyl]piperazine

InChI

InChI=1S/C17H20N2/c1-2-6-15(7-3-1)17-9-5-4-8-16(17)14-19-12-10-18-11-13-19/h1-9,18H,10-14H2

InChI Key

TYZUZOOKSBLDJM-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)CC2=CC=CC=C2C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 4-biphenyl-2-ylmethyl-piperazine-1-carboxylic acid tert-butyl ester (9.89 g, 28.1 mmol) in dichloromethane (112.5 ml) at rt was added TFA (37.5 ml). The reaction was stirred for 4.5 h and then concentrated under reduced pressure. To the crude product was added H2O (20 ml) followed by 1M NaOH and then 5M NaOH to adjust the pH to ˜8-9. The mixture was extracted with dichloromethane (×2) and the combined organic extracts were washed with H2O, brine, dried (Na2SO4), filtered and concentrated under reduced pressure to provide 1-biphenyl-2-ylmethyl-piperazine (6.55 g, 92%) which was used without further purification. HPLC-MS 253 [M+1]+.
Name
4-biphenyl-2-ylmethyl-piperazine-1-carboxylic acid tert-butyl ester
Quantity
9.89 g
Type
reactant
Reaction Step One
Name
Quantity
37.5 mL
Type
reactant
Reaction Step One
Quantity
112.5 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

Synthesized according to General Procedure A: 2-phenylbenzyl bromide (4{12}, 5 g, 20.2 mmol, 1 equiv.), piperazine (10.5 g, 121.4 mmol, 6 equiv.), THF (44.2 mL). Purification with flash column chromatography on silica gel (4:1 EtOAc:MeOH) afforded 5{12} (3.92 g, 77%) as a white solid. 1H-NMR (500 MHz, CDCl3): δ 7.55 (dd, 1H, J=1.5, 7.0 Hz), 7.42-7.38 (m, 4H) 7.36-7.32 (m, 2H), 7.30 (dd, 1H, J=1.5, 7.0 Hz), 7.27 (dd, 1H, J=1.5, 7.0 Hz), 3.40 (s, 2H), 2.83 (t, 4H, J=5.0 Hz), 2.33 (br s, 4H), 1.58 (br s, 1H). 13C-NMR (125 MHz, CDCl3): δ 142.6, 141.4, 135.5, 129.9, 129.8, 129.4, 127.8, 126.9, 126.7, 126.6, 60.3, 54.1, 46.1.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
10.5 g
Type
reactant
Reaction Step Two
Name
Quantity
44.2 mL
Type
solvent
Reaction Step Three

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